Cas no 1401668-69-6 ((S)-2-Amino-N-((S)-1-benzyl-pyrrolidin-2-ylmethyl)-N-isopropyl-propionamide)

• Product Name: (S)-2-Amino-N-((S)-1-benzyl-pyrrolidin-2-ylmethyl)-N-isopropyl-propionamide
• CAS No: 1401668-69-6
• MF: C₁₈H₂₉N₃O
• MW: 303.442364454269
• CID: 2158833
• Update Time: 2025-10-30

(S)-2-Amino-N-((S)-1-benzyl-pyrrolidin-2-ylmethyl)-N-isopropyl-propionamide Chemical and Physical Properties

Names and Identifiers

• (S)-2-amino-n-((s)-1-benzyl-pyrrolidin-2-ylmethyl)-n-isopropyl-propionamide
• (S)-2-Amino-N-(((S)-1-benzylpyrrolidin-2-yl)methyl)-N-isopropylpropanamide
• AM97940
• (S)-2-Amino-N-((S)-1-benzylpyrrolidin-2-ylmethyl)-N-isopropylpropanamide
• (S)-2-Amino-N-((S)-1-benzyl-pyrrolidin-2-ylmethyl)-N-isopropyl-propionamide

• Inchi： 1S/C18H29N3O/c1-14(2)21(18(22)15(3)19)13-17-10-7-11-20(17)12-16-8-5-4-6-9-16/h4-6,8-9,14-15,17H,7,10-13,19H2,1-3H3/t15-,17-/m0/s1
• InChI Key： KIXPNYBZEYDUPB-RDJZCZTQSA-N
• SMILES： O=C([C@H](C)N)N(C(C)C)C[C@@H]1CCCN1CC1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 352
• Topological Polar Surface Area: 49.6

Additional information on (S)-2-Amino-N-((S)-1-benzyl-pyrrolidin-2-ylmethyl)-N-isopropyl-propionamide

Introduction to (S)-2-Amino-N-((S)-1-benzyl-pyrrolidin-2-ylmethyl)-N-isopropyl-propionamide (CAS No. 1401668-69-6)

Compound with the CAS number 1401668-69-6 and the product name (S)-2-Amino-N-((S)-1-benzyl-pyrrolidin-2-ylmethyl)-N-isopropyl-propionamide represents a significant advancement in the field of pharmaceutical chemistry. This compound, belonging to the class of peptidomimetics, has garnered considerable attention due to its unique structural and functional properties. The synthesis and application of such molecules are pivotal in the development of novel therapeutic agents, particularly in addressing complex biological pathways.

The structural framework of (S)-2-Amino-N-((S)-1-benzyl-pyrrolidin-2-ylmethyl)-N-isopropyl-propionamide incorporates a chiral center, which is a critical feature for its biological activity. The presence of the (S)-configuration at the amino group and the (S)-1-benzyl-pyrrolidin-2-ylmethyl moiety enhances its binding affinity to target proteins. This stereochemical specificity is a cornerstone in rational drug design, ensuring that the compound interacts optimally with its intended biological receptors.

In recent years, there has been a surge in research focusing on peptidomimetics as potential drug candidates. These molecules mimic the structure and function of natural peptides but often exhibit improved pharmacokinetic properties, such as enhanced stability and longer half-life. The compound in question, (S)-2-Amino-N-((S)-1-benzyl-pyrrolidin-2-ylmethyl)-N-isopropyl-propionamide, is no exception. Its design aims to replicate the bioactive conformation of key peptide sequences while avoiding their drawbacks, such as rapid degradation by proteases.

The synthesis of this compound involves multi-step organic reactions, including chiral resolution and protection-deprotection strategies. The use of advanced synthetic techniques ensures high enantiomeric purity, which is essential for its therapeutic efficacy. The process also emphasizes sustainable chemistry practices, minimizing waste and optimizing yield to align with green chemistry principles.

One of the most compelling aspects of (S)-2-Amino-N-((S)-1-benzyl-pyrrolidin-2-ylmethyl)-N-isopropyl-propionamide is its potential application in treating various diseases. Current research indicates that it may have therapeutic benefits in areas such as oncology, inflammation, and neurodegenerative disorders. For instance, studies have shown that peptidomimetics can interfere with signaling pathways involved in cancer cell proliferation by mimicking inhibitory peptides.

The pharmacological profile of this compound has been extensively evaluated through both in vitro and in vivo studies. In cell-based assays, it demonstrates potent activity against specific targets, often with nanomolar concentrations indicating high affinity. Animal models have further corroborated these findings, showing promising results in disease prevention and symptom alleviation. These preclinical data provide a strong foundation for advancing towards clinical trials.

The development of novel pharmaceuticals is a rigorous process that requires meticulous evaluation at multiple stages. From initial discovery to final approval, each step must adhere to stringent regulatory standards. The journey of (S)-2-Amino-N-((S)-1-benzyl-pyrrolidin-2-ylmethyl)-N-isopropyl-propionamide exemplifies this journey, with ongoing research aimed at optimizing its pharmacological properties and safety profile.

In conclusion, the compound identified by CAS number 1401668-69-6 and named (S)-2-Amino-N-((S)-1-benzyl-pyrrolidin-2-ylmethyl)-N-isopropyl-propionamide represents a significant breakthrough in pharmaceutical chemistry. Its unique structure, combined with promising preclinical results, positions it as a valuable candidate for further therapeutic development. As research continues to uncover new applications and refine synthetic methodologies, this compound holds great potential for improving patient outcomes across various medical conditions.